![molecular formula C16H19NO3 B7515917 2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione](/img/structure/B7515917.png)
2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione, also known as HPI, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. HPI is a member of the isoindoline family and has been found to possess a range of biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione is complex and involves multiple pathways. This compound has been found to inhibit the activity of various enzymes, including monoamine oxidase and acetylcholinesterase, which are involved in the regulation of neurotransmitters in the brain. Additionally, this compound has been found to modulate the activity of various receptors, including the serotonin and dopamine receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been found to possess a range of biochemical and physiological effects that make it a promising candidate for further research. This compound has been found to exhibit antioxidant activity, which may help to protect against oxidative stress and inflammation. Additionally, this compound has been found to exhibit anti-inflammatory activity, which may help to reduce the risk of chronic diseases such as cancer and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione is its versatility. This compound can be synthesized in a variety of ways, and modifications can be made to the compound to tailor it for specific applications. Additionally, this compound has been found to exhibit low toxicity and minimal side effects, making it a promising candidate for further research. However, one of the main limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on 2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione. One area of interest is the development of this compound derivatives that exhibit improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications in the treatment of neurological disorders and other diseases. Finally, research is needed to optimize the synthesis of this compound to improve yield and purity, and to develop more efficient and cost-effective methods for large-scale production.
Synthesis Methods
The synthesis of 2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione involves a multi-step process that begins with the reaction of 2-phenylacetaldehyde with ethyl acetoacetate to form a β-ketoester intermediate. This intermediate is then treated with sodium methoxide to form the corresponding enolate, which is subsequently reacted with phthalic anhydride to produce this compound. The synthesis of this compound has been optimized over the years to improve yield and purity, and various modifications have been made to the original method to tailor the compound for specific applications.
Scientific Research Applications
2-(2-Hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione has been studied extensively for its potential applications in the field of medicine. One of the most promising areas of research involves the use of this compound as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been found to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain that are characteristic of Alzheimer's disease. Additionally, this compound has been found to inhibit the activity of monoamine oxidase, an enzyme that is implicated in the development of Parkinson's disease.
properties
IUPAC Name |
2-(2-hydroxy-2-phenylethyl)-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c18-14(11-6-2-1-3-7-11)10-17-15(19)12-8-4-5-9-13(12)16(17)20/h1-3,6-7,12-14,18H,4-5,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUARPIAFAGPMQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(=O)N(C2=O)CC(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.